Cas no 2229106-28-7 (tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate
• CAS No: 2229106-28-7
• MF: C₁₂H₂₂N₄O₂
• MW: 254.328682422638
• CID: 5866095
• PubChem ID: 165674825
• Update Time: 2025-07-22

tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate
• tert-butyl N-[2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethyl]carbamate
• EN300-1901554
• 2229106-28-7

• Inchi： 1S/C12H22N4O2/c1-8-7-16(5)15-10(8)9(13)6-14-11(17)18-12(2,3)4/h7,9H,6,13H2,1-5H3,(H,14,17)
• InChI Key： MXTOQVKZZLVMDX-UHFFFAOYSA-N
• SMILES： O(C(NCC(C1C(C)=CN(C)N=1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 254.17427596g/mol
• Monoisotopic Mass: 254.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate

tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate: A Comprehensive Overview

tert-butyl N-2-amino-2-(1,4-dimethyl-1H-pyrazol-3-yl)ethylcarbamate (CAS No. 2229106-28-7) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a tert-butyl group with an ethylcarbamate moiety and a substituted pyrazole ring. The presence of the pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to its potential as a bioactive molecule in various applications.

Recent studies have highlighted the importance of pyrazole-containing compounds in drug discovery. The tert-butyl N-2-amino... compound has been explored for its potential as a therapeutic agent, particularly in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Researchers have found that this compound exhibits promising antioxidant properties, which are crucial for protecting neurons from oxidative stress—a key factor in the progression of these diseases.

In addition to its therapeutic potential, tert-butyl N-2-amino... has also been investigated for its role as an intermediate in the synthesis of more complex molecules. Its structure allows for further functionalization, making it a valuable building block in organic synthesis. For instance, recent advancements in catalytic asymmetric synthesis have enabled the efficient production of enantiomerically pure derivatives of this compound, which are essential for drug development.

The synthesis of tert-butyl N-2-amino... involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of the amino group and the tert-butyl carbamate moiety through various coupling reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yields and reduce reaction times while maintaining high purity levels.

From an environmental perspective, the development of sustainable synthetic methods for tert-butyl N-2-amino... is gaining traction. Green chemistry principles are being applied to minimize waste and reduce the use of hazardous reagents. For example, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates and enhance selectivity.

In terms of biological activity, tert-butyl N-2-amino... has demonstrated selectivity towards certain enzymes and receptors. Preclinical studies have shown that it can modulate key signaling pathways involved in inflammation and apoptosis, suggesting its potential as an anti-inflammatory agent or anticancer drug. However, further research is needed to fully understand its mechanism of action and toxicity profile.

The structural versatility of tert-butyl N-2-amino... also makes it a candidate for use in agrochemicals. Its ability to inhibit specific pest-related enzymes has been explored, although its application in this field remains largely experimental at this stage.

Looking ahead, the continued exploration of tert-butyl N-2-amino... is expected to yield new insights into its pharmacokinetics and bioavailability. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy are being employed to study its stability under physiological conditions.

In conclusion, tert-butyl N-2-amino... (CAS No. 2229106-28-7) represents a promising compound with diverse applications across multiple disciplines. Its unique structure and bioactive properties make it a valuable subject for ongoing research efforts aimed at harnessing its potential for therapeutic and industrial purposes.